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Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and toxicological profile
of Canrenone-D7. As a deuterated analog of Canrenone, its chemical and biological properties
are considered fundamentally identical to the parent compound for the purposes of
occupational safety. Canrenone is the primary active metabolite of the potassium-sparing
diuretic, Spironolactone.[1][2] This document synthesizes critical safety data to ensure its
responsible use in a research and development setting.

Compound Identification and Mechanism of Action

Canrenone-D7 is a steroidal lactone and an aldosterone antagonist.[2] Its mechanism of action
involves competitively binding to the mineralocorticoid receptor, primarily in the kidneys, which
leads to increased sodium and water excretion while inhibiting potassium excretion.[2] This
biological activity underscores the need for careful handling, as accidental exposure could have
pharmacological effects. Canrenone is classified as a diuretic and an antihypertensive agent.[3]
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Identifier Information

Product Name Canrenone-D7 (major)

17-Hydroxy-3-oxopregna-4,6-diene-21-

Synonyms ] ) )
carboxylic acid, y-lactone-D7 (major)[4][5]
CAS Number 976-71-6 (Unlabelled)[4][5][6][7][8]
Chemical Formula C22H21D703][5]
Molecular Weight 347.5 g/mol [5]
Pale yellow or white to light-brown crystalline
Appearance

solid[3][5]

GHS Hazard Profile and Risk Analysis

Canrenone is classified as a hazardous substance under the Globally Harmonized System
(GHS).[3] Understanding these classifications is foundational to establishing a valid and
trustworthy safety protocol. The hazards primarily relate to chronic exposure risks rather than

acute toxicity.
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GHS Classification

Hazard Statement

Implication for Researchers

Carcinogenicity, Category 2[4]
[6]

H351: Suspected of causing
cancer.[4][6]

Long-term or repeated
exposure, even at low levels,
could pose a carcinogenic risk.
This necessitates stringent
engineering controls and PPE
to minimize any possibility of

inhalation or skin contact.

Reproductive Toxicity,
Category 2[4][6]

H361: Suspected of damaging
fertility or the unborn child.[4]

Personnel of reproductive age
should be fully aware of these
risks. Workflows must be
designed to prevent any

systemic absorption.

STOT RE, Category 2[4][6]

H373: May cause damage to
organs through prolonged or

repeated exposure.[4]

This classification highlights
the cumulative risk. It
reinforces the need for
consistent adherence to safety
protocols over the entire

duration of a project.

Aquatic Hazard, Chronic 2[4]
[6]

H411: Toxic to aquatic life with
long lasting effects.[4][6]

Proper disposal is not just a
laboratory safety issue but an
environmental responsibility.
Waste streams must be strictly
segregated and disposed of as

hazardous chemical waste.

Signal Word:Warning[4]

The causality behind these classifications is linked to the compound's biological activity as a

steroid derivative. Interference with hormonal pathways can lead to downstream effects on cell

regulation and development, which is the mechanistic basis for the carcinogenicity and

reproductive toxicity concerns.
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Exposure Control and Personal Protective
Equipment (PPE)

A self-validating safety system relies on a multi-layered approach where engineering controls
are the primary barrier, and PPE serves as the essential final barrier. Given the powdered
nature of the solid and its hazard profile, mitigating dust formation is the highest priority.[6][9]

Engineering Controls

» Ventilation: All handling of solid Canrenone-D7 must occur in a well-ventilated area.[6] For
weighing and preparing solutions, a certified chemical fume hood or a powder containment
hood is mandatory. This is a non-negotiable control to prevent inhalation of fine particulates.

» Electrostatic Discharge: Use non-sparking tools and ensure proper grounding to prevent fire
caused by electrostatic discharge, particularly when handling larger quantities of the powder.

[6]

Personal Protective Equipment (PPE)

The selection of PPE is dictated by the GHS hazards. The goal is to prevent all routes of
exposure: inhalation, dermal, and ocular.

o Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile).[6]

o Eye Protection: Tightly fitting safety goggles with side-shields are required to protect against
airborne particles.[6]

o Respiratory Protection: When dusts are generated, a respirator is necessary. A NIOSH-
approved P3 filter is recommended for particulates.

o Body Protection: A lab coat or fire/flame-resistant and impervious clothing should be worn to
prevent skin contact.[6]

The following diagram illustrates the workflow for safely handling Canrenone-D7 in a laboratory
setting.
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Preparation Phase Handling Phase Cleanup & Disposal Phase

Verify Fume Hood Don Appropriate PPE ‘Assemble Non-Sparking | _ Begin Handling , [ Weigh Solid Compound Prepare Solution or Securely Seal | _Proceed to Cleanup ,.[ Wipe Down Surfaces Collect All Waste Dispose in Labeled
Certification (Gloves, Goggles, Coat, Respirator) “Tools & Containment Inside Fume Hood Aliquot Compound Primary Container with Appropriate Solvent (PPE, Wipes, Tips) Hazardous Waste Container

Click to download full resolution via product page

Caption: Safe Handling Workflow for Potent Compounds.

Accidental Release and First Aid Measures

Preparedness is key to mitigating the impact of an accidental release or exposure.

Accidental Release Measures

o Evacuate: Keep unnecessary personnel away from the spill area.[6]
o Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical enter
drains.[6]

o Clean-up:
o Avoid generating dust.[3][6] Use dry clean-up procedures.[3]
o Gently sweep or vacuum the material.

o Collect the spilled material and place it in a suitable, closed, and labeled container for
disposal.[6]

o All materials used for cleanup should be treated as hazardous waste.

First Aid Protocols
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Exposure Route

First Aid Protocol

Rationale

Inhalation

Move the person to fresh air. If
symptoms persist, consult a
physician.[8][10]

Removes the individual from
the source of exposure.
Medical consultation is
necessary to assess

respiratory effects.

Skin Contact

Take off immediately all
contaminated clothing. Rinse
skin with water/shower.

Consult a physician.[8]

Rapid decontamination
minimizes dermal absorption of

the compound.

Eye Contact

Rinse opened eye for several
minutes under running water.
Call an ophthalmologist.[10]

Immediate and thorough
irrigation is critical to remove
particles and prevent eye

damage.

Ingestion

Rinse mouth with water.
Immediately make the victim
drink water (two glasses at

most). Consult a physician.[8]

Dilution may help reduce the
concentration in the stomach.
Do not induce vomiting.
Medical evaluation is crucial
due to potential systemic

effects.

Storage and Stability

Proper storage is essential for maintaining the integrity of the compound and ensuring

laboratory safety.

» Conditions: Store in a cool, dry, well-ventilated area in the original, tightly sealed container.[3]

Many suppliers recommend storage at -20°C.[8]

e Incompatibilities: Avoid strong bases and oxidizing agents.[3]

« Stability: The product is considered chemically stable under standard ambient conditions.[3]

Toxicological and Ecological Profile
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While specific toxicological studies on the deuterated form are not available, the data for
Canrenone is the authoritative guide.

o Acute Toxicity: The oral LD50 in rats is reported as >5000 mg/kg, indicating low acute
toxicity.[3] However, accidental ingestion may still be harmful.[3]

o Chronic Effects: The primary concerns are the long-term effects previously identified:
suspected carcinogen and reproductive toxicant.[4][6] Large doses can produce fluid and
electrolyte imbalance.[3]

» Ecological Toxicity: Canrenone is toxic to aquatic organisms, and discharge into the
environment must be avoided.[3][6] This reinforces the need for proper hazardous waste
disposal procedures and prohibits drain disposal.[6][8]

Disposal Considerations

All waste containing Canrenone-D7 must be treated as hazardous.
e Segregation: Do not mix with other waste.

o Containers: Leave chemicals in their original containers if possible, or use designated,
sealed, and clearly labeled hazardous waste containers.

e Procedure: Dispose of contents/container to an approved waste disposal plant in accordance
with local, state, and federal regulations.[9]

By adhering to the principles and protocols outlined in this guide, researchers can handle
Canrenone-D7 with the high degree of caution it warrants, ensuring both personal safety and
the integrity of their scientific work.
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Canrenone - Safety D

Canrenone | C22H2803 | CID 13789. PubChem - NIH.

Canrenone-D7 (major) [CAS 976-71-6]. ESS Chem Co..

CAS No : 976-71-6 | Product Name : Canrenone.

Canrenone | 1X50MG | C22H2803 | 681557 | 976-71-6. HPC Standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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